Cas no 1874-83-5 (cyclohexane-1,3-dione, monosodium salt)

cyclohexane-1,3-dione, monosodium salt structure
1874-83-5 structure
Product Name:cyclohexane-1,3-dione, monosodium salt
CAS No:1874-83-5
MF:C6H7NaO2
MW:134.108352899551
CID:1379437
PubChem ID:56842219
Update Time:2025-04-20

cyclohexane-1,3-dione, monosodium salt Chemical and Physical Properties

Names and Identifiers

    • cyclohexane-1,3-dione, monosodium salt
    • 1,3-cyclohexanedione, sodium salt
    • EINECS 217-504-3
    • NS00078205
    • DWXRESUIDQOZEV-UHFFFAOYSA-N
    • 1874-83-5
    • DTXSID00172054
    • EC 217-504-3
    • Inchi: 1S/C6H7O2.Na/c7-5-2-1-3-6(8)4-5;/h4H,1-3H2;/q-1;+1
    • InChI Key: DWXRESUIDQOZEV-UHFFFAOYSA-N
    • SMILES: [Na+].O=C1[CH-]C(CCC1)=O

Computed Properties

  • Exact Mass: 134.03441
  • Monoisotopic Mass: 295.103726
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 40.13
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